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Compound of Interest

Compound Name: Dinoseb-sodium

Cat. No.: B15480319

For researchers, scientists, and drug development professionals, the safe handling and
disposal of Dinoseb-sodium are paramount due to its high toxicity and potential for severe
health effects. This guide provides essential, immediate safety and logistical information,
including operational and disposal plans, to ensure the safe management of this hazardous
chemical in a laboratory setting.

Emergency Overview: Dinoseb-sodium is a highly hazardous substance that is toxic if
swallowed, inhaled, or comes into contact with skin.[1][2] It can cause serious eye irritation and
is suspected of causing genetic defects, damaging fertility or the unborn child, and causing
damage to organs through prolonged or repeated exposure.[1][3] Heating Dinoseb may cause
an explosion.[1] It is also very toxic to aquatic life with long-lasting effects.[1][2][3]

Personal Protective Equipment (PPE)

Strict adherence to proper personal protective equipment is mandatory to prevent exposure.
The following table summarizes the required PPE for handling Dinoseb-sodium.
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Specifications and

PPE Category Item - K
emarks
Wear chemical splash goggles
that meet ANSI Z.87.1
Safety Goggles and Face standards. A face shield worn

Eye/Face Protection ] . .
Shield over safety goggles is required

when there is a risk of

splashing or explosion.[4][5]

Use unlined, elbow-length
chemical-resistant gloves.[4][6]
Nitrile, butyl, or neoprene
gloves are recommended for
Hand Protection Chemical-Resistant Gloves protection against both dry and
liquid pesticides.[4][6] Double
gloving is advised for added
protection.[7] Never use

leather or cotton gloves.[4]

Wear a clean, dry protective
suit that covers the entire body
from wrists to ankles, worn
over regular work clothes.[4]
Body Protection Chemical-Resistant Clothing For highly toxic substances like
Dinoseb, a full-body, chemical-
resistant suit made of coated

or laminated fabric is required.

[6]

Respiratory Protection Respirator A respirator is required to
protect against inhaling toxic
dust or vapors.[1][4] Use a
filter respirator for organic
gases and particulates
adapted to the airborne
concentration of the
substance.[2][8] A fit test is

necessary before using a
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cartridge or canister respirator
for the first time.[4]

Wear chemical-resistant boots.
) ) ) [7] Pants should be worn over
Foot Protection Chemical-Resistant Boots
the top of the boots to prevent

chemicals from entering.[7]

Quantitative Data Summary

The following table provides a summary of important quantitative data for Dinoseb-sodium.

Property Value Source

Chemical Formula C10H11:N2NaOs [9][10]
5-50 mg/kg (for a 70 kg

Oral Lethal Dose (Probable) [8]
person)

Water Solubility 52 mg/L at 25°C [8]

UN Number 2779 [8]

EPA Hazardous Waste
P020 [8]

Number

Experimental Workflow for Safe Handling and
Disposal

The following diagram outlines the procedural steps for the safe handling and disposal of
Dinoseb-sodium in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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